Cas no 2171694-20-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid
• CAS No: 2171694-20-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6389000
• PubChem ID: 165534788
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid
• 2171694-20-3
• EN300-1513082
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(2-methylpropyl)cyclopropyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)13-17-14-24(17)28-26(32)23(11-12-25(30)31)29-27(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YBWDQADIUAFJDY-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC1CC(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid (CAS No. 2171694-20-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid, with the CAS number 2171694-20-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropylcarbamoyl moiety, which contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of complex peptides and peptidomimetics. The presence of this group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid suggests its potential utility in the synthesis of bioactive peptides and proteins. Recent studies have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents, particularly in the areas of cancer and neurodegenerative diseases.

The cyclopropylcarbamoyl moiety in this compound adds another layer of complexity and functionality. Cyclopropane rings are known for their strain energy, which can influence the conformational flexibility and stability of molecules. This characteristic makes them valuable in the design of small molecules with specific biological activities. For instance, cyclopropane-containing compounds have been explored for their anti-inflammatory and antimicrobial properties. The combination of the Fmoc protecting group and the cyclopropylcarbamoyl moiety in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid suggests that it could serve as a versatile building block for the synthesis of bioactive molecules.

In terms of its chemical properties, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid is a white crystalline solid with a molecular weight of approximately 505.6 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in laboratory settings.

The potential applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid are diverse and promising. In medicinal chemistry, it can be used as a key intermediate in the synthesis of peptides and peptidomimetics with therapeutic potential. For example, recent research has shown that Fmoc-protected amino acids can be incorporated into peptides designed to target specific receptors or enzymes involved in disease pathways. Additionally, the cyclopropane ring can enhance the binding affinity and selectivity of these peptides, making them more effective therapeutic agents.

In pharmaceutical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid has been investigated for its role in drug delivery systems. The Fmoc protecting group can be used to mask reactive functional groups until they reach their target site, where they can be selectively deprotected to release the active drug. This approach has been successfully applied to improve the pharmacokinetic properties and reduce the side effects of various drugs.

Beyond its use in drug development, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid also holds promise in other areas of biotechnology. For instance, it can be employed as a building block for the synthesis of biomaterials with tailored properties for tissue engineering and regenerative medicine. The unique combination of functional groups in this compound allows for precise control over material properties such as mechanical strength, biodegradability, and biocompatibility.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2-methylpropyl)cyclopropylcarbamoyl}butanoic acid (CAS No. 2171694-20-3) is a versatile compound with significant potential applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and advanced biomaterials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern scientific endeavors.